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Compound of Interest

Compound Name: 3,5-Dibromo-4-pyridinol

Cat. No.: B1294550

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility information
for 3,5-Dibromo-4-pyridinol. The document summarizes key physicochemical properties,
outlines detailed experimental protocols for solubility determination, and presents a logical
workflow for assessing the compound's solubility characteristics.

Physicochemical Properties

A summary of the known physicochemical properties of 3,5-Dibromo-4-pyridinol is presented
below. These parameters are crucial for understanding and predicting its solubility behavior.

Property Value Source
Molecular Formula CsHsBr2NO [1][2]
Molecular Weight 252.89 g/mol [1][3]
Melting Point 370 °C (decomposition) [1114]
Boiling Point 317.5 £ 37.0 °C at 760 mmHg [1][2]
Density 2.2+0.1 g/cm3 [11[2]
pKa 6.47 £ 0.10 (Predicted) [4]
XLogP3 1.14 [1][2]
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Solubility Profile

While specific quantitative solubility data for 3,5-Dibromo-4-pyridinol in various solvents is not
readily available in the public domain, qualitative inferences can be drawn from its structural
analogs.

e Aqueous Solubility: Based on its predicted pKa of 6.47, the solubility of 3,5-Dibromo-4-
pyridinol in aqueous solutions is expected to be pH-dependent. It will likely exhibit higher
solubility in basic conditions due to the deprotonation of the hydroxyl group. The related
compound, 3,5-dibromopyridine, is reported to be insoluble in water[5].

e Organic Solvent Solubility: The analog 3,5-dibromopyridine is soluble in chloroform and
methanol[5]. Another similar compound, 3,5-dibromo-4-methylpyridine, is soluble in common
organic solvents such as ethanol, ether, and chloroform[6]. Therefore, 3,5-Dibromo-4-
pyridinol is anticipated to be soluble in polar organic solvents.

Experimental Protocols for Solubility Determination

The following are detailed methodologies for determining the solubility of a compound like 3,5-
Dibromo-4-pyridinol. These protocols are adapted from standard laboratory procedures[7][8]
[91[10].

General Qualitative Solubility Testing

o Sample Preparation: Accurately weigh approximately 25 mg of 3,5-Dibromo-4-pyridinol.
¢ Solvent Addition: In a small test tube, add 0.75 mL of the desired solvent in small portions.
o Mixing: After each addition, shake the test tube vigorously for at least 60 seconds.

» Observation: Visually inspect the solution to determine if the compound has completely
dissolved. If the compound dissolves, it is considered soluble. If a significant amount of solid
remains, it is deemed insoluble.

Solubility in Aqueous Acid and Base

This procedure helps to identify acidic or basic functional groups that can influence solubility.
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» Water Insolubility Confirmation: First, confirm that the compound is insoluble in water using
the general qualitative method.

e 5% NaOH Solution: To a test tube containing the compound, add 0.75 mL of 5% aqueous
NaOH solution in portions, shaking after each addition. If the compound dissolves, it
indicates the presence of an acidic functional group.

e 5% HCI Solution: In a separate test tube, add 0.75 mL of 5% aqueous HCI solution to the
compound in portions, with vigorous shaking. Dissolution suggests the presence of a basic
functional group.

e 5% NaHCOs Solution: For compounds that dissolve in 5% NaOH, a further test with 5%
agueous NaHCOs can be performed. Dissolution in this weaker base suggests a more
strongly acidic functional group.

Experimental Workflow for Solubility Assessment

The following diagram illustrates a typical workflow for systematically determining the solubility
of an organic compound.
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Caption: A flowchart for systematic qualitative solubility analysis of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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